Cas no 58598-98-4 (N,N-dimethyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethanaminium chloride)

• Product Name: N,N-dimethyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethanaminium chloride
• CAS No: 58598-98-4
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• CID: 1611972
• PubChem ID: 42795
• Update Time: 2025-04-21

N,N-dimethyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethanaminium chloride
• dimethyl-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]azanium,chloride
• AF 520
• 5-(2-(Dimethylamino)ethyl)-3-phenyl-1,2,4-oxadiazole hydrochloride
• 1,2,4-OXADIAZOLE, 5-(2-(DIMETHYLAMINO)ETHYL)-3-PHENYL-, HYDROCHLORIDE
• 58598-98-4

• Inchi： 1S/C12H15N3O.ClH/c1-15(2)9-8-11-13-12(14-16-11)10-6-4-3-5-7-10;/h3-7H,8-9H2,1-2H3;1H
• InChI Key： FAXULPKCZXJSBT-UHFFFAOYSA-N
• SMILES： [Cl-].O1C(CC[NH+](C)C)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 236.9731
• Monoisotopic Mass: 253.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Boiling Point: 336.3°C at 760 mmHg
• Flash Point: 157.2°C
• PSA: 44.82